![molecular formula C14H19NO B4263582 N-(1-methyl-2-phenylethyl)cyclobutanecarboxamide](/img/structure/B4263582.png)
N-(1-methyl-2-phenylethyl)cyclobutanecarboxamide
Overview
Description
N-(1-methyl-2-phenylethyl)cyclobutanecarboxamide, also known as BMK-1, is a synthetic compound that has gained significant attention in scientific research. This compound is a cyclobutanecarboxamide derivative and is widely used in the field of pharmacology due to its unique properties.
Mechanism of Action
The mechanism of action of N-(1-methyl-2-phenylethyl)cyclobutanecarboxamide is not fully understood. However, it is believed that this compound works by modulating the activity of certain neurotransmitters in the brain. This compound has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. In animal studies, this compound has been shown to reduce anxiety and depression-like behaviors. This compound has also been shown to have antinociceptive effects, which means that it can reduce pain sensitivity. Additionally, this compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(1-methyl-2-phenylethyl)cyclobutanecarboxamide in lab experiments is its unique properties. This compound is a potent compound that can be used as a starting material for the synthesis of various compounds. Additionally, this compound has been shown to have several beneficial effects in animal studies. However, one of the limitations of using this compound in lab experiments is its complex synthesis process. The synthesis of this compound is time-consuming and challenging, which may limit its widespread use in scientific research.
Future Directions
There are several future directions for the study of N-(1-methyl-2-phenylethyl)cyclobutanecarboxamide. One of the primary directions is the development of new drugs based on the structure of this compound. This compound has shown promising therapeutic effects in animal studies, and further research may lead to the development of new drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential effects on human health. Finally, future research may focus on improving the synthesis process of this compound to make it more accessible for scientific research.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research. This compound has several applications in the development of new drugs and has been studied for its potential therapeutic effects. The mechanism of action of this compound is not fully understood, but it is believed to modulate the activity of certain neurotransmitters in the brain. This compound has several biochemical and physiological effects, and its unique properties make it a valuable compound for scientific research. However, the complex synthesis process of this compound may limit its widespread use in lab experiments. Future research may focus on the development of new drugs based on the structure of this compound and improving its synthesis process.
Scientific Research Applications
N-(1-methyl-2-phenylethyl)cyclobutanecarboxamide has several applications in scientific research. One of the primary uses of this compound is in the development of new drugs. This compound is used as a starting material for the synthesis of various compounds that have potential therapeutic effects. This compound is also used in the study of the central nervous system and has been shown to have anxiolytic and antidepressant effects. Additionally, this compound has been studied for its potential use in the treatment of cancer and other diseases.
properties
IUPAC Name |
N-(1-phenylpropan-2-yl)cyclobutanecarboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO/c1-11(10-12-6-3-2-4-7-12)15-14(16)13-8-5-9-13/h2-4,6-7,11,13H,5,8-10H2,1H3,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZJJJNWTUSNFFH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=CC=C1)NC(=O)C2CCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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